5-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-thiophenecarboxamide

• IUPAC Name: 5-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C13H10BrNO3S/c14-12-4-3-11(19-12)13(16)15-8-1-2-9-10(7-8)18-6-5-17-9/h1-4,7H,5-6H2,(H,15,16)
• InChI Key: NWYDYWIKCRKCTG-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C3=CC=C(S3)Br
• Molecular Formula: C13H10BrNO3S
• Molecular Weight: 340.19 g/mol

Description

5-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-thiophenecarboxamide is an organic compound that features a bromine atom, a benzodioxin ring, and a thiophene carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-thiophenecarboxamide typically involves the bromination of a precursor compound followed by the introduction of the benzodioxin and thiophene carboxamide groups. The reaction conditions often require the use of brominating agents such as bromine or N-bromosuccinimide in the presence of a suitable solvent like dichloromethane or acetonitrile. The reaction is usually carried out at room temperature or slightly elevated temperatures to ensure complete bromination.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale bromination reactors and continuous flow systems to optimize yield and efficiency. The use of automated systems for precise control of reaction conditions, such as temperature, pressure, and reagent addition, is common to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

5-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-thiophenecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium or hydrogen peroxide in the presence of a catalyst.

Reduction: Lithium aluminum hydride in anhydrous ether or sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted thiophenecarboxamides.

Scientific Research Applications

5-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-thiophenecarboxamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-thiophenecarboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The pathways involved can include signal transduction, gene expression, and metabolic processes.

Comparison with Similar Compounds

Similar Compounds

• 5-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-furamide
• 5-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-7H-pyrrolo[2,3-d]pyrimidin-4-amine

Uniqueness

5-bromo-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-thiophenecarboxamide is unique due to its combination of a bromine atom, benzodioxin ring, and thiophene carboxamide group. This structural arrangement imparts distinct chemical and biological properties that differentiate it from similar compounds.